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Compound of Interest

Compound Name: NoxAlds

Cat. No.: B612389

IMMEDIATE SAFETY AND DISPOSAL INFORMATION

This document provides essential guidance on the proper disposal procedures for NoxAlds, a
potent and selective NADPH oxidase 1 (NOXZ1) inhibitor. The information herein is intended for
researchers, scientists, and drug development professionals to ensure safe handling and
disposal in a laboratory setting. Adherence to these procedures is critical to mitigate potential
environmental and health risks.

Hazard Identification and Safety Precautions

NoxA1lds is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects.[1] It is imperative to handle this compound with appropriate personal protective
equipment (PPE) and to prevent its release into the environment.

Key Hazard Information:
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Hazard Class GHS Hazard Statement Precautionary Statements

Acute toxicity, Oral (Category ) P264: Wash skin thoroughly
H302: Harmful if swallowed _

4) after handling.[1]

P270: Do not eat, drink or
smoke when using this

product.[1]

P301 + P312: IF
SWALLOWED: Call a POISON
CENTER or doctor/physician if

you feel unwell.[1]

P330: Rinse mouth.[1]

Acute aquatic toxicity ) o P273: Avoid release to the
H400: Very toxic to aquatic life )

(Category 1) environment.[1]

Chronic aquatic toxicity H410: Very toxic to aquatic life

_ , P391: Collect spillage.[1]
(Category 1) with long lasting effects

P501: Dispose of
contents/container to an

approved waste disposal plant.

[1]

Experimental Protocol: Step-by-Step Disposal
Procedure

Currently, there are no specific published protocols for the chemical inactivation or
neutralization of NoxAlds. Therefore, the recommended procedure is to dispose of it as
hazardous chemical waste.

Materials:
o Appropriate Personal Protective Equipment (PPE): safety goggles, gloves, lab coat.

o Leak-proof, sealable hazardous waste container, clearly labeled.
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o Waste manifest or logbook as per institutional requirements.
Procedure:

o Wear Appropriate PPE: Before handling NoxAlds waste, ensure you are wearing safety
goggles, chemical-resistant gloves, and a lab coat.

e Segregate Waste: Collect all materials contaminated with NoxA1lds, including unused
product, solutions, and contaminated labware (e.g., pipette tips, tubes, vials), in a dedicated,
leak-proof hazardous waste container.

o Label the Waste Container: Clearly label the hazardous waste container with the following
information:

"Hazardous Waste"

o

"NoxA1lds"

[¢]

[¢]

The primary hazards: "Acutely Toxic," "Aquatic Hazard"

Date of accumulation

[e]

o

Your name and laboratory information
o Seal the Container: Securely seal the container to prevent any leakage or spillage.

o Store Safely: Store the sealed hazardous waste container in a designated, secure area away
from drains and incompatible materials.[1]

o Arrange for Disposal: Contact your institution's Environmental Health and Safety (EHS) office
to arrange for the pickup and disposal of the hazardous waste. Follow all institutional and
local regulations for hazardous waste disposal. P501: Dispose of contents/ container to an
approved waste disposal plant.[1]

e Document Disposal: Record the disposal of the NoxAlds waste in your laboratory's
chemical inventory or waste logbook.
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Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of NoxAlds.
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Caption: Workflow for the safe disposal of NoxAlds waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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